N-[(2Z,4E)-1-[(5,7-Dibromo-2-hydroxy-1H-indol-3-yl)diazenyl]-4-methyl-1-oxo-5-phenylpenta-2,4-dien-2-yl]benzamide
N-[(2Z,4E)-1-[(5,7-Dibromo-2-hydroxy-1H-indol-3-yl)diazenyl]-4-methyl-1-oxo-5-phenylpenta-2,4-dien-2-yl]benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0438245
InChI:
InChI=1S/C27H20Br2N4O3/c1-16(12-17-8-4-2-5-9-17)13-22(30-25(34)18-10-6-3-7-11-18)26(35)33-32-24-20-14-19(28)15-21(29)23(20)31-27(24)36/h2-15,31,36H,1H3,(H,30,34)/b16-12+,22-13-,33-32?
SMILES:
CC(=CC1=CC=CC=C1)C=C(C(=O)N=NC2=C(NC3=C2C=C(C=C3Br)Br)O)NC(=O)C4=CC=CC=C4
Molecular Formula:
C27H20Br2N4O3
Molecular Weight:
608.3g/mol
N-[(2Z,4E)-1-[(5,7-Dibromo-2-hydroxy-1H-indol-3-yl)diazenyl]-4-methyl-1-oxo-5-phenylpenta-2,4-dien-2-yl]benzamide
CAS No.:
Cat. No.: VC0438245
Molecular Formula: C27H20Br2N4O3
Molecular Weight: 608.3g/mol
* For research use only. Not for human or veterinary use.
![N-[(2Z,4E)-1-[(5,7-Dibromo-2-hydroxy-1H-indol-3-yl)diazenyl]-4-methyl-1-oxo-5-phenylpenta-2,4-dien-2-yl]benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H20Br2N4O3 |
|---|---|
| Molecular Weight | 608.3g/mol |
| IUPAC Name | N-[(2Z,4E)-1-[(5,7-dibromo-2-hydroxy-1H-indol-3-yl)diazenyl]-4-methyl-1-oxo-5-phenylpenta-2,4-dien-2-yl]benzamide |
| Standard InChI | InChI=1S/C27H20Br2N4O3/c1-16(12-17-8-4-2-5-9-17)13-22(30-25(34)18-10-6-3-7-11-18)26(35)33-32-24-20-14-19(28)15-21(29)23(20)31-27(24)36/h2-15,31,36H,1H3,(H,30,34)/b16-12+,22-13-,33-32? |
| Standard InChI Key | SYOIQJRETQVKQY-TVXAGSRFSA-N |
| SMILES | CC(=CC1=CC=CC=C1)C=C(C(=O)N=NC2=C(NC3=C2C=C(C=C3Br)Br)O)NC(=O)C4=CC=CC=C4 |
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